2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride
CAS No.:
Cat. No.: VC16422268
Molecular Formula: C12H20ClN5
Molecular Weight: 269.77 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Molecular Formula | C12H20ClN5 |
|---|---|
| Molecular Weight | 269.77 g/mol |
| IUPAC Name | 2,4-dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride |
| Standard InChI | InChI=1S/C12H19N5.ClH/c1-4-5-17-9-11(8-15-17)7-13-12-10(2)6-14-16(12)3;/h6,8-9,13H,4-5,7H2,1-3H3;1H |
| Standard InChI Key | WWEGCTWCGWHAFE-UHFFFAOYSA-N |
| Canonical SMILES | CCCN1C=C(C=N1)CNC2=C(C=NN2C)C.Cl |
Introduction
Chemical Identity and Structural Characteristics
2,4-Dimethyl-N-[(1-propylpyrazol-4-yl)methyl]pyrazol-3-amine;hydrochloride (CAS No. 1856041-32-1) is a bicyclic organic compound belonging to the pyrazole class. Its molecular formula is C₁₂H₂₀ClN₅, with a molecular weight of 269.77 g/mol . The structure comprises two pyrazole rings: one substituted with methyl groups at positions 2 and 4, and the other featuring a propyl group at position 1 and a methylene-linked amine bridge. The hydrochloride salt enhances solubility and stability, making it suitable for laboratory and pharmacological applications.
Structural Analysis
X-ray crystallography and NMR spectroscopy reveal a planar pyrazole core with substituents influencing electronic distribution. The methyl groups at positions 2 and 4 create steric hindrance, while the propyl chain increases lipophilicity, as evidenced by a calculated logP value of 2.8. Hydrogen bonding between the amine group and chloride ion stabilizes the crystalline lattice, contributing to a melting point of 215–217°C.
| Property | Value | Source |
|---|---|---|
| Molecular Formula | C₁₂H₂₀ClN₅ | |
| Molecular Weight | 269.77 g/mol | |
| Melting Point | 215–217°C | |
| logP | 2.8 | |
| Solubility (Water) | 12 mg/mL |
Synthesis and Characterization
The synthesis of this compound involves a multi-step protocol optimized for yield and purity. A representative method includes:
-
Formation of the Pyrazole Core: Condensation of hydrazine derivatives with β-diketones in ethanol under reflux.
-
Functionalization: Alkylation of the primary amine group using 1-propylpyrazol-4-yl-methyl chloride in dimethylformamide (DMF) at 60°C.
-
Salt Formation: Treatment with hydrochloric acid to precipitate the hydrochloride salt .
Reaction yields typically range from 65–75%, with purity confirmed via HPLC (>98%). Spectroscopic characterization includes:
-
¹H NMR (400 MHz, D₂O): δ 1.12 (t, 3H, CH₂CH₂CH₃), 2.35 (s, 6H, 2×CH₃), 3.45 (m, 2H, NCH₂), 7.25 (s, 1H, pyrazole-H).
-
MS (ESI+): m/z 234.1 [M-Cl]⁺.
Mechanism of Action and Interaction Studies
The compound’s bioactivity stems from its dual-targeting capability:
-
COX-2 Inhibition: Structural analogs of pyrazole derivatives competitively bind to the arachidonic acid pocket, preventing prostaglandin synthesis.
-
PDE4B Allosteric Modulation: The propyl group occupies a hydrophobic cleft, stabilizing the enzyme’s inactive conformation.
Synergistic effects with β-lactam antibiotics (e.g., ampicillin) enhance antibacterial efficacy by 1.8-fold, likely due to increased membrane permeability.
Industrial and Pharmacological Applications
Drug Development
Preclinical trials highlight its potential as a lead compound for:
-
Respiratory Diseases: PDE4B inhibition reduces bronchoconstriction in guinea pig models.
-
Neuroinflammation: Penetration of the blood-brain barrier (BBB permeability = 0.45) suggests utility in Alzheimer’s disease.
Agricultural Chemistry
As a fungicide, it suppresses Botrytis cinerea growth by 78% at 100 ppm, outperforming thiophanate-methyl (65%).
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume